Cas no 842964-33-4 (2-(3-Pivaloyl-1H-indol-1-yl)acetic acid)

• Product Name: 2-(3-Pivaloyl-1H-indol-1-yl)acetic acid
• CAS No: 842964-33-4
• MF: C₁₅H₁₇NO₃
• MW: 259.300384283066
• MDL: MFCD06010888
• CID: 3081289
• PubChem ID: 1095459
• Update Time: 2025-10-30

2-(3-Pivaloyl-1H-indol-1-yl)acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-(3-Pivaloyl-1H-indol-1-yl)acetic acid
• ALBB-031275
• SIB96433
• SR-01000324987-1
• 842964-33-4
• SR-01000324987
• [3-(2,2-dimethylpropanoyl)indol-1-yl]acetic acid
• IDI1_024948
• ChemDiv3_007038
• 2-[3-(2,2-dimethylpropanoyl)indol-1-yl]acetic acid
• HMS2642M18
• AKOS000303200
• HMS1492P20
• [3-(2,2-Dimethyl-propionyl)-indol-1-yl]-acetic acid
• BDBM50080537
• CCG-120628
• 2-[3-(2,2-dimethylpropanoyl)-1H-indol-1-yl]acetic acid
• SMR000277960
• [3-(2,2-Dimethyl-propionyl)-indol-1-yl]-aceticacid
• CS-0319368
• MLS000716443
• [3-(2,2-dimethylpropanoyl)-1H-indol-1-yl]acetic acid
• LS-11299
• STL371423
• CHEMBL1337856

• MDL： MFCD06010888
• Inchi： 1S/C15H17NO3/c1-15(2,3)14(19)11-8-16(9-13(17)18)12-7-5-4-6-10(11)12/h4-8H,9H2,1-3H3,(H,17,18)
• InChI Key： KWHJLJIDMPOHHZ-UHFFFAOYSA-N
• SMILES： O=C(C1=CN(CC(=O)O)C2C=CC=CC1=2)C(C)(C)C

Computed Properties

• Exact Mass: 259.12084340Da
• Monoisotopic Mass: 259.12084340Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 372
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 59.3Ų

2-(3-Pivaloyl-1H-indol-1-yl)acetic acid Security Information

• Hazardous Material Identification：
• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indolyl carboxylic acids and derivatives

Additional information on 2-(3-Pivaloyl-1H-indol-1-yl)acetic acid

Introduction to 2-(3-Pivaloyl-1H-indol-1-yl)acetic acid (CAS No. 842964-33-4) and Its Emerging Applications in Chemical Biology

2-(3-Pivaloyl-1H-indol-1-yl)acetic acid, identified by the Chemical Abstracts Service Number (CAS No.) 842964-33-4, is a structurally intriguing compound that has garnered significant attention in the field of chemical biology and drug discovery. This molecule, featuring a pivaloyl-substituted indole core linked to an acetic acid moiety, exhibits a unique combination of pharmacophoric elements that make it a promising candidate for further exploration in medicinal chemistry and biological research. The pivaloyl group, known for its ability to enhance metabolic stability and binding affinity, alongside the indole scaffold—a well-documented pharmacophore in various bioactive molecules—positions this compound as a versatile building block for the development of novel therapeutic agents.

The indole ring system, particularly in its 3-substituted derivatives, has long been recognized for its role in modulating a wide range of biological pathways. Indole derivatives are prevalent in natural products and have demonstrated efficacy in treating conditions such as inflammation, cancer, and neurological disorders. The introduction of the 3-pivaloyl group into the indole framework not only modifies its electronic properties but also introduces a site for further functionalization, enabling the synthesis of more complex derivatives with tailored biological activities.

2-(3-Pivaloyl-1H-indol-1-yl)acetic acid has been studied for its potential as an intermediate in the synthesis of more sophisticated molecules designed to interact with specific biological targets. The acetic acid moiety, while seemingly simple, serves as a crucial pharmacophoric element that can be modified to influence solubility, bioavailability, and receptor binding. This dual functionality makes the compound particularly interesting for drug design, as it allows for fine-tuning of physicochemical properties while maintaining core structural features essential for biological activity.

Recent advancements in computational chemistry and molecular modeling have facilitated a deeper understanding of how modifications to the structure of 2-(3-Pivaloyl-1H-indol-1-yl)acetic acid can influence its interactions with biological targets. For instance, studies have shown that subtle changes to the pivaloyl group can significantly alter binding affinity and selectivity, suggesting that this compound may serve as a foundation for developing highly specific inhibitors or modulators.

The compound’s potential applications extend beyond traditional drug discovery. Its unique structural features make it a valuable tool for researchers studying enzyme mechanisms and substrate recognition. By employing techniques such as X-ray crystallography and nuclear magnetic resonance (NMR) spectroscopy, scientists have been able to elucidate how 2-(3-Pivaloyl-1H-indol-1-yl)acetic acid interacts with enzymes, providing insights into how its structure can be optimized for enhanced binding and activity.

One particularly exciting area of research involves the exploration of 2-(3-Pivaloyl-1H-indol-1-yl)acetic acid as a precursor for next-generation biologics. The ability to derivatize both the indole and acetic acid moieties offers a pathway to create molecules with novel mechanisms of action. For example, researchers have hypothesized that incorporating additional functional groups into these positions could yield compounds capable of modulating protein-protein interactions or interfering with disease-related signaling pathways.

The synthesis of 2-(3-Pivaloyl-1H-indol-1-yl)acetic acid itself presents an interesting challenge due to the need for precise control over regioselectivity and stereochemistry. Advances in synthetic methodologies have enabled more efficient routes to this compound, making it more accessible for academic and industrial research. Techniques such as transition-metal-catalyzed cross-coupling reactions have been particularly useful in constructing the indole core, while protecting group strategies ensure that functionalization occurs at desired sites without unintended side reactions.

The growing interest in 2-(3-Pivaloyl-1H-indol-1-yl)acetic acid is reflected in the increasing number of publications discussing its potential applications. Researchers are exploring its use as a scaffold for developing treatments against various diseases, including cancer and neurodegenerative disorders. The compound’s ability to interact with multiple targets makes it an attractive candidate for multitarget drug design—a strategy gaining traction due to its potential to address complex pathologies more effectively than single-target therapies.

In conclusion, 2-(3-Pivaloyl-1H-indol-1-yl)acetic acid (CAS No. 842964-33-4) represents a significant advancement in chemical biology and drug discovery. Its unique structural features, combined with its versatility as a synthetic intermediate, position it as a valuable asset for researchers seeking to develop novel therapeutic agents. As our understanding of biological systems continues to evolve, compounds like this are likely to play an increasingly important role in addressing some of the most challenging diseases facing humanity today.